Cas no 2172229-59-1 (2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-carbonylazetidin-3-yl}propanoic acid)

2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-carbonylazetidin-3-yl}propanoic acid is a specialized building block in peptide and organic synthesis, featuring a fluorenylmethyloxycarbonyl (Fmoc) protecting group for amine functionality. Its structural design incorporates an oxolane (tetrahydrofuran) ring and an azetidine moiety, enhancing conformational rigidity and enabling precise modifications in complex molecular architectures. The carboxylic acid terminus allows for further derivatization, making it valuable in solid-phase peptide synthesis (SPPS) and medicinal chemistry applications. The Fmoc group ensures selective deprotection under mild basic conditions, improving synthetic efficiency. This compound is particularly useful for constructing constrained peptidomimetics or bioactive scaffolds, offering versatility in drug discovery and biochemical research.
2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-carbonylazetidin-3-yl}propanoic acid structure
2172229-59-1 structure
Product Name:2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-carbonylazetidin-3-yl}propanoic acid
CAS No:2172229-59-1
MF:C26H28N2O6
MW:464.510327339172
CID:6547315
PubChem ID:165513997
Update Time:2025-06-11

2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-carbonylazetidin-3-yl}propanoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-carbonylazetidin-3-yl}propanoic acid
    • 2172229-59-1
    • 2-{1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolane-3-carbonyl]azetidin-3-yl}propanoic acid
    • EN300-1516354
    • Inchi: 1S/C26H28N2O6/c1-16(23(29)30)17-12-28(13-17)24(31)26(10-11-33-15-26)27-25(32)34-14-22-20-8-4-2-6-18(20)19-7-3-5-9-21(19)22/h2-9,16-17,22H,10-15H2,1H3,(H,27,32)(H,29,30)
    • InChI Key: NAQOGEDFQLXZPI-UHFFFAOYSA-N
    • SMILES: O1CCC(C1)(C(N1CC(C(C(=O)O)C)C1)=O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

  • Exact Mass: 464.19473662g/mol
  • Monoisotopic Mass: 464.19473662g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 7
  • Complexity: 776
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 105Ų

2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-carbonylazetidin-3-yl}propanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1516354-1.0g
2-{1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolane-3-carbonyl]azetidin-3-yl}propanoic acid
2172229-59-1
1g
$0.0 2023-06-05
Enamine
EN300-1516354-50mg
2-{1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolane-3-carbonyl]azetidin-3-yl}propanoic acid
2172229-59-1
50mg
$2829.0 2023-09-27
Enamine
EN300-1516354-100mg
2-{1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolane-3-carbonyl]azetidin-3-yl}propanoic acid
2172229-59-1
100mg
$2963.0 2023-09-27
Enamine
EN300-1516354-250mg
2-{1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolane-3-carbonyl]azetidin-3-yl}propanoic acid
2172229-59-1
250mg
$3099.0 2023-09-27
Enamine
EN300-1516354-500mg
2-{1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolane-3-carbonyl]azetidin-3-yl}propanoic acid
2172229-59-1
500mg
$3233.0 2023-09-27
Enamine
EN300-1516354-1000mg
2-{1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolane-3-carbonyl]azetidin-3-yl}propanoic acid
2172229-59-1
1000mg
$3368.0 2023-09-27
Enamine
EN300-1516354-2500mg
2-{1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolane-3-carbonyl]azetidin-3-yl}propanoic acid
2172229-59-1
2500mg
$6602.0 2023-09-27
Enamine
EN300-1516354-5000mg
2-{1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolane-3-carbonyl]azetidin-3-yl}propanoic acid
2172229-59-1
5000mg
$9769.0 2023-09-27
Enamine
EN300-1516354-10000mg
2-{1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolane-3-carbonyl]azetidin-3-yl}propanoic acid
2172229-59-1
10000mg
$14487.0 2023-09-27

2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-carbonylazetidin-3-yl}propanoic acid Related Literature

Additional information on 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-carbonylazetidin-3-yl}propanoic acid

Professional Introduction to Compound with CAS No. 2172229-59-1 and Product Name: 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-carbonylazetidin-3-yl}propanoic acid

The compound with the CAS number 2172229-59-1 and the product name 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-carbonylazetidin-3-yl}propanoic acid represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The intricate framework of this molecule, incorporating multiple functional groups, positions it as a promising candidate for further investigation in various therapeutic areas.

At the core of this compound's structure lies a sophisticated blend of heterocyclic rings and functional moieties that contribute to its unique chemical properties. The presence of a fluorenylmethoxycarbonyl (Fmoc) group in the molecular backbone is particularly noteworthy, as Fmoc derivatives are widely recognized for their utility in peptide synthesis and proteomics research. This moiety not only enhances the stability of the compound but also facilitates its incorporation into larger molecular frameworks, making it an attractive scaffold for drug design.

The oxolane and azetidinone rings within the compound's structure introduce additional layers of complexity, contributing to its binding affinity and selectivity. These cyclic units are known to exhibit favorable interactions with biological targets, making them valuable components in the development of small-molecule inhibitors and activators. The propanoic acid moiety at the terminal end of the molecule further expands its functional potential, allowing for modifications that can fine-tune its pharmacological properties.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such complex molecules with greater accuracy. Studies utilizing molecular docking simulations have suggested that this compound may exhibit inhibitory effects on certain enzymes and receptors implicated in diseases such as cancer and inflammation. The Fmoc-amino group within the molecule is particularly interesting, as it has been shown to modulate enzyme activity through competitive binding or allosteric regulation.

In vitro studies have begun to unravel the pharmacokinetic profile of this compound, providing insights into its absorption, distribution, metabolism, and excretion (ADME) properties. Preliminary data indicate that it exhibits reasonable solubility in aqueous environments, which is a critical factor for oral bioavailability. Additionally, its stability under various pH conditions suggests potential for formulation into diverse dosage forms.

The synthesis of this compound represents a testament to the progress in synthetic organic chemistry, particularly in the realm of multi-step reactions involving advanced protecting group strategies. The integration of fluorenylmethoxycarbonyl, oxolane, and azetidinone moieties into a single molecular entity demonstrates the versatility of modern synthetic methodologies. Techniques such as transition-metal-catalyzed cross-coupling reactions have been instrumental in constructing these complex frameworks efficiently.

From a medicinal chemistry perspective, this compound exemplifies the importance of structural diversity in drug discovery. By combining multiple pharmacophoric elements into one molecule, researchers can achieve synergistic effects that enhance therapeutic efficacy while minimizing side effects. The presence of both polar and non-polar regions within its structure also contributes to improved membrane permeability, a desirable trait for orally administered drugs.

The potential applications of this compound extend beyond traditional small-molecule drug development. Its unique structural features make it an excellent candidate for use as a chiral building block in asymmetric synthesis or as a probe molecule for studying enzyme mechanisms. Furthermore, its compatibility with biocatalytic methods suggests that it could be employed in green chemistry initiatives aimed at reducing hazardous waste.

As research continues to evolve, new methodologies for characterizing and utilizing such complex molecules will emerge. Techniques like mass spectrometry imaging and high-resolution NMR spectroscopy are becoming increasingly powerful tools for elucidating molecular interactions at both cellular and subcellular levels. These advancements will undoubtedly accelerate the translation of compounds like this one from laboratory-scale synthesis to clinical application.

In conclusion, the compound with CAS number 2172229-59-1 and product name 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-carbonylazetidin-3-yl}propanoic acid stands as a remarkable example of how intricate molecular design can drive innovation in pharmaceuticals. Its multifaceted structure offers numerous opportunities for therapeutic intervention across various disease states. As our understanding of biological systems grows more nuanced, compounds like this one will play an increasingly pivotal role in shaping future treatments.

Recommended suppliers
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.